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Compound of Interest

Compound Name: AMBROX DL

Cat. No.: B1205197

In the ever-evolving landscape of fragrance creation, the role of fixatives is paramount in
defining the longevity and character of a scent. Among the arsenal of synthetic ambergris
alternatives, AMBROX® DL and Ambrocenide have emerged as key players, each offering
unique attributes to the perfumer. This guide provides a detailed comparison of the fixative
properties of these two powerful molecules, supported by available data and outlining
experimental protocols for their evaluation.

Executive Summary

Both AMBROX® DL and Ambrocenide are highly valued for their ability to anchor more volatile
fragrance components, thereby extending the scent's life on the skin. While both possess
desirable ambergris-like qualities, they differ significantly in their potency, odor profile, and
tenacity. Ambrocenide is consistently described as a more powerful and longer-lasting fixative
compared to AMBROX® DL, which is considered a more nuanced and versatile ingredient

suitable for a broader range of applications.

Data Presentation: A Head-to-Head Comparison

The following table summarizes the key characteristics and fixative properties of AMBROX® DL
and Ambrocenide based on publicly available data.
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Property

AMBROX® DL

Ambrocenide

Chemical Formula

C16H280[1][2]

C18H3002[1][2]

Appearance White crystalline powder[2] White crystalline solid[2]
Musky, ambergris-like with a
strong woody impact, providin
g y P P g Extremely potent and radiant
] warmth and richness.[1][2][3] )
Odor Profile woody-amber scent with

[4] It has an elegant amber
note with a rich woody

character.[5]

musky undertones.[2][6][7]

Tenacity on Smelling Strip

Lasts for one month.[3]

Lasts for over 400 hours.[8]

Primary Function

Fixative and enhancer for long-

lasting fragrances.[1]

"Super amber" providing
extreme radiance, volume, and

fixation.[8]

Compositional Notes

A blend of Cachalox® and
Cetalox, with Cachalox noted
for its heightened fixative

properties.[9]

A single, powerful molecule.

Typical Usage Level

Fine Fragrance: 0.5% - 3%;
Other applications: 0.03% -
0.7%.[3][4][10]

Average of 0.82% in perfume

compounds.[8]

Experimental Protocols for Fixative Evaluation

To quantitatively assess the fixative properties of materials like AMBROX® DL and

Ambrocenide, a combination of instrumental and sensory analysis is employed.

Instrumental Analysis: Gas Chromatography-Mass
Spectrometry (GC-MS) Headspace Analysis

This technique is the gold standard for objectively measuring the evaporation rate of fragrance

molecules over time.[11]
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Objective: To quantify the concentration of volatile fragrance compounds in the headspace
above a sample at specified time intervals, both with and without the fixative.

Methodology:
e Sample Preparation:

o Prepare three sets of identical fragrance solutions: a control with only the top and middle
note accords, a solution containing the accords with a specific concentration of AMBROX®
DL, and a third with the same accords and an equivalent concentration of Ambrocenide.

o Apply a precise amount of each solution to a neutral substrate, such as a filter paper or a
skin-mimicking membrane.[11]

e Headspace Sampling:

o Place each substrate in a sealed vial and incubate at a constant temperature (e.g., 32°C

to simulate skin temperature).

o At predetermined time points (e.g., 0, 1, 2, 4, 6, 8, and 24 hours), collect a sample of the
headspace vapor using a solid-phase microextraction (SPME) fiber.[12]

e GC-MS Analysis:

o Inject the collected headspace sample into the GC-MS system. The gas chromatograph
separates the individual volatile compounds, and the mass spectrometer identifies and
quantifies them.[13][14]

o Data Analysis:

o Plot the concentration of key volatile compounds over time for each of the three test
conditions. A slower decay curve in the presence of the fixative indicates a positive fixative

effect.

Sensory Analysis: Trained Panel Evaluation

While instrumental analysis provides objective data, sensory evaluation is crucial for
understanding the perceived longevity and character of a fragrance on the skin.[15]
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Objective: To assess the perceived intensity and longevity of a fragrance by a panel of trained
sensory experts.

Methodology:

Panelist Training: Select and train a panel of individuals to consistently evaluate and
describe fragrance attributes, including intensity, character, and longevity.

Sample Application:

o Apply a standardized dose of the three fragrance solutions (control, AMBROX® DL, and
Ambrocenide versions) to designated areas on the panelists' forearms.

Evaluation Sessions:

o At set time intervals (e.g., 0, 0.5, 1, 2, 4, 6, 8, and 24 hours), panelists evaluate the
intensity of the fragrance on a labeled magnitude scale (e.g., 0-10).[11]

o Panelists also provide descriptive feedback on the evolving character of the scent.

Data Analysis:
o Calculate the average intensity ratings for each fragrance at each time point.

o Plot the intensity decay curves to visualize and compare the longevity of the different
formulations.

Mandatory Visualizations

To better illustrate the processes involved in evaluating these fixatives, the following diagrams
have been generated.
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Caption: Experimental workflow for evaluating fragrance fixatives.

Conclusion

The choice between AMBROX® DL and Ambrocenide as a fixative will ultimately depend on
the perfumer's creative intent and the desired performance characteristics of the final
fragrance. Ambrocenide stands out for its sheer power and tenacity, making it an ideal choice
for creating bold, long-lasting amber and woody compositions.[2] AMBROX® DL, with its more
complex and nuanced profile, offers a versatile tool for adding warmth, elegance, and
substantivity to a wider array of fragrance types, from delicate florals to rich orientals.[3] The
experimental protocols outlined provide a robust framework for researchers and developers to
guantitatively and qualitatively assess the performance of these and other fixatives, ensuring
the creation of high-quality, enduring fragrances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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